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Compound of Interest

Compound Name: Ezomycin B2

Cat. No.: B15562611 Get Quote

An In-depth Whitepaper for Researchers, Scientists,
and Drug Development Professionals
Introduction: Ezomycin B2 is a nucleoside antibiotic belonging to the ezomycin family, a group

of antifungal compounds produced by the bacterium Streptomyces kitazawaensis 009.[1] This

technical guide provides a comprehensive overview of the chemical structure, physicochemical

properties, and biological activity of Ezomycin B2, with a focus on its potential as an antifungal

agent. The information presented herein is intended to serve as a valuable resource for

researchers, scientists, and professionals involved in drug discovery and development.

Chemical Structure and Physicochemical Properties
Ezomycin B2 is a complex molecule with the IUPAC name (2S,3S,3aS,5S,6R,7S,7aR)-6-

[(2R,3R,4R,6S)-4-amino-6-carboxy-3-hydroxyoxan-2-yl]oxy-7-(carbamoylamino)-2-(2,4-dioxo-

1H-pyrimidin-5-yl)-3-hydroxy-3,3a,5,6,7,7a-hexahydro-2H-furo[3,2-b]pyran-5-carboxylic acid.[1]

Its chemical structure is characterized by a bicyclic furo[3,2-b]pyran core linked to a uracil

nucleobase and a substituted oxane ring.

Table 1: Physicochemical Properties of Ezomycin B2
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Property Value Reference

CAS Number 57973-16-7 [1]

Molecular Formula C19H25N5O13 [1]

Molecular Weight 531.43 g/mol [1]

Melting Point 205°C (decomposes) [1]
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Solubility

Data for specific solvents are

not readily available in the

searched literature. However,

related complex antibiotics are

often soluble in water and

polar organic solvents like

DMSO and methanol.

pKa Experimentally determined

pKa values for Ezomycin B2
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are not available in the

searched literature.

LogP

Experimentally determined

octanol-water partition

coefficient (LogP) values for

Ezomycin B2 are not available

in the searched literature.

Biological Activity and Mechanism of Action
Ezomycin B2 exhibits significant antifungal activity, primarily against phytopathogenic fungi.[1]

It is particularly effective against species such as Sclerotinia sclerotiorum and Botrytis cinerea,

which are responsible for significant crop diseases.[1]

The primary mechanism of action of Ezomycin B2 is believed to be the inhibition of chitin

synthase. Chitin is an essential structural component of the fungal cell wall, and its synthesis is

crucial for fungal growth and viability. By inhibiting chitin synthase, Ezomycin B2 disrupts the

integrity of the fungal cell wall, leading to cell lysis and death. This targeted mechanism makes

it an attractive candidate for the development of selective antifungal agents, as chitin is not

present in plants or mammals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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